1,2-dihexanoyl-sn-glycero-3-phosphoinositol
1,2-dihexanoyl-sn-glycero-3-phosphoinositol
Brand Name:
Vulcanchem
CAS No.:
148437-41-6
VCID:
VC0235076
InChI:
InChI=1S/C21H39O13P/c1-3-5-7-9-14(22)31-11-13(33-15(23)10-8-6-4-2)12-32-35(29,30)34-21-19(27)17(25)16(24)18(26)20(21)28/h13,16-21,24-28H,3-12H2,1-2H3,(H,29,30)/t13-,16?,17-,18+,19+,20+,21?/m1/s1
SMILES:
CCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCCCC
Molecular Formula:
C21H39O13P
Molecular Weight:
530.5 g/mol
1,2-dihexanoyl-sn-glycero-3-phosphoinositol
CAS No.: 148437-41-6
Main Products
VCID: VC0235076
Molecular Formula: C21H39O13P
Molecular Weight: 530.5 g/mol
| CAS No. | 148437-41-6 |
|---|---|
| Product Name | 1,2-dihexanoyl-sn-glycero-3-phosphoinositol |
| Molecular Formula | C21H39O13P |
| Molecular Weight | 530.5 g/mol |
| IUPAC Name | [(2R)-2-hexanoyloxy-3-[hydroxy-[(2S,3S,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxypropyl] hexanoate |
| Standard InChI | InChI=1S/C21H39O13P/c1-3-5-7-9-14(22)31-11-13(33-15(23)10-8-6-4-2)12-32-35(29,30)34-21-19(27)17(25)16(24)18(26)20(21)28/h13,16-21,24-28H,3-12H2,1-2H3,(H,29,30)/t13-,16?,17-,18+,19+,20+,21?/m1/s1 |
| Standard InChIKey | BYCNULBOTLVAKR-SBNMDPEDSA-N |
| Isomeric SMILES | CCCCCC(=O)OC[C@H](COP(=O)(O)OC1[C@H]([C@H](C([C@H]([C@@H]1O)O)O)O)O)OC(=O)CCCCC |
| SMILES | CCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCCCC |
| Canonical SMILES | CCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCCCC |
| Synonyms | 1,2-dihexanoyl-sn-glycero-3-phosphoinositol di-C6-PI |
| PubChem Compound | 192401 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume